Cas no 1806956-45-5 (3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonyl chloride)

• Product Name: 3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonyl chloride
• CAS No: 1806956-45-5
• MF: C₇H₂ClF₂N₃O₄S
• MW: 297.623285770416
• CID: 4879031
• Update Time: 2025-08-04

3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonyl chloride

• Inchi： 1S/C7H2ClF2N3O4S/c8-18(16,17)5-1-4(13(14)15)3(2-11)6(12-5)7(9)10/h1,7H
• InChI Key： VTDCGTZBBLZPRB-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C#N)=C(C(F)F)N=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: 1.4
• Topological Polar Surface Area: 125

Additional information on 3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonyl chloride

Recent Advances in the Application of 3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonyl chloride (CAS: 1806956-45-5) in Chemical Biology and Pharmaceutical Research

3-Cyano-2-(diffluoromethyl)-4-nitropyridine-6-sulfonyl chloride (CAS: 1806956-45-5) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its utility in the development of novel sulfonamide-based compounds, which are widely recognized for their therapeutic potential in targeting various diseases, including cancer, infectious diseases, and metabolic disorders. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

The compound's unique structure, featuring a cyano group, difluoromethyl moiety, and a highly reactive sulfonyl chloride, enables its participation in diverse chemical reactions. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its efficacy in constructing sulfonamide derivatives with enhanced binding affinity and selectivity for target proteins. For instance, a 2023 study utilized this compound to develop inhibitors of carbonic anhydrase isoforms, showing promising results in preclinical models of glaucoma and cancer.

In addition to its role in drug discovery, 3-Cyano-2-(diffluoromethyl)-4-nitropyridine-6-sulfonyl chloride has been employed in chemical biology for probing enzyme mechanisms and protein interactions. Its ability to form stable covalent adducts with nucleophilic residues (e.g., cysteine and lysine) makes it a valuable tool for activity-based protein profiling (ABPP). A recent Nature Chemical Biology paper detailed its use in mapping the active sites of serine hydrolases, providing insights into enzyme function and facilitating the design of targeted inhibitors.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported, addressing previous challenges related to yield and purity. Innovations in catalytic fluorination and nitration techniques have improved the efficiency of its synthesis, as discussed in a 2024 Organic Process Research & Development article. These developments are critical for its broader adoption in industrial and academic settings.

Looking ahead, researchers are exploring the potential of 3-Cyano-2-(diffluoromethyl)-4-nitropyridine-6-sulfonyl chloride in emerging areas such as PROTAC (Proteolysis Targeting Chimeras) development and covalent drug design. Its versatility and reactivity position it as a key building block for next-generation therapeutics. Future studies are expected to further elucidate its applications in precision medicine and targeted therapy, solidifying its importance in the pharmaceutical and chemical biology landscape.